Cas no 63731-08-8 (1-PENTEN-3-AMINE, (R)-)

• Product Name: 1-PENTEN-3-AMINE, (R)-
• CAS No: 63731-08-8
• MF: C₅H₁₁N
• MW: 85.1475412845612
• CID: 3205425
• PubChem ID: 92160217
• Update Time: 2025-04-21

1-PENTEN-3-AMINE, (R)- Chemical and Physical Properties

Names and Identifiers

• 1-PENTEN-3-AMINE, (R)-
• 63731-08-8
• DTXSID301314318

• Inchi： 1S/C5H11N/c1-3-5(6)4-2/h3,5H,1,4,6H2,2H3/t5-/m0/s1
• InChI Key： QQNANNQWXIBBTR-YFKPBYRVSA-N
• SMILES： N[C@@H](C=C)CC

Computed Properties

• Exact Mass: 85.089149355Da
• Monoisotopic Mass: 85.089149355Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 41.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 26Ų